Cas no 1211521-89-9 (2,3-Dibromo-5-methoxypyridine)

• Product Name: 2,3-Dibromo-5-methoxypyridine
• CAS No: 1211521-89-9
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• MDL: MFCD18256791
• CID: 2194077
• PubChem ID: 90046445
• Update Time: 2025-06-14

2,3-Dibromo-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-methoxypyridine
• SCHEMBL15577521
• 1211521-89-9
• D80055
• MFCD18256791
• DB-364337

• MDL： MFCD18256791
• Inchi： 1S/C6H5Br2NO/c1-10-4-2-5(7)6(8)9-3-4/h2-3H,1H3
• InChI Key： DGGCDSWYPYZWGV-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)OC)Br

Computed Properties

• Exact Mass: 266.87174g/mol
• Monoisotopic Mass: 264.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-Dibromo-5-methoxypyridine

Comprehensive Overview of 2,3-Dibromo-5-methoxypyridine (CAS No. 1211521-89-9): Properties, Applications, and Industry Insights

2,3-Dibromo-5-methoxypyridine (CAS No. 1211521-89-9) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This compound, characterized by its bromine substitution and methoxy functional group, serves as a critical intermediate in synthetic chemistry. Its molecular structure (C₆H₅Br₂NO) enables selective modifications, making it valuable for constructing complex molecules like heterocyclic compounds and bioactive scaffolds.

Recent trends highlight growing interest in sustainable synthesis methods for halogenated pyridines, driven by environmental regulations and cost efficiency. Researchers are exploring catalytic bromination and microwave-assisted reactions to optimize the production of 2,3-Dibromo-5-methoxypyridine. These advancements align with the industry's shift toward green chemistry, addressing concerns about waste reduction and energy consumption—a topic frequently searched in academic and industrial forums.

In pharmaceuticals, 2,3-Dibromo-5-methoxypyridine is pivotal in developing kinase inhibitors and antiviral agents. Its electron-withdrawing bromine atoms enhance binding affinity to biological targets, a feature exploited in drug design. Agrochemical applications include its use as a precursor for crop protection chemicals, where its stability under UV exposure is advantageous. Such dual utility underscores its relevance in life sciences and material innovation.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying the purity of CAS No. 1211521-89-9, as impurities can affect downstream reactions. Storage recommendations typically emphasize anhydrous conditions and light-sensitive packaging to prevent degradation. These operational details are frequently queried by laboratory technicians and quality control specialists.

The compound's commercial availability is expanding, with suppliers offering custom synthesis and bulk quantities to meet diverse R&D demands. Market analyses predict steady growth for halogenated pyridines, fueled by their role in high-value chemical manufacturing. For those sourcing 2,3-Dibromo-5-methoxypyridine, verifying CAS registry compliance and technical specifications remains crucial to ensure project success.

Emerging discussions also explore the compound's potential in organic electronics, where its conjugated system could contribute to semiconductor materials. This intersection of chemistry and technology reflects broader interest in multidisciplinary applications, a trending topic in scientific literature and patent filings.